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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and fundamental properties of

Argon-39 (³⁹Ar), a radioactive isotope of argon. With a half-life that bridges a critical gap in

radiometric dating, ³⁹Ar has become an invaluable tool in various scientific disciplines. This

document provides a comprehensive overview of its origins, from its theoretical underpinnings

to its practical applications, with a focus on the experimental methodologies that have defined

our understanding of this isotope.

A Noble Discovery: The Prelude to Argon-39
The story of Argon-39 begins with the discovery of its parent element, Argon. In 1894, a

meticulous investigation into the composition of air by British scientists Lord Rayleigh and Sir

William Ramsay led to the identification of a new, chemically inert gas. They observed a slight

discrepancy in the density of nitrogen extracted from the atmosphere compared to nitrogen

produced from chemical compounds, suggesting the presence of an unknown, heavier gas.

This "lazy" or "inactive" element was aptly named Argon, from the Greek word "argos." This

discovery not only added a new element to the periodic table but also paved the way for the

identification of the entire family of noble gases.

The Dawn of a New Isotope: The Identification of
Argon-39
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While the element Argon was discovered in the late 19th century, the specific isotope Argon-39
was not identified until the mid-20th century. The year of discovery is cited as 1950. Early

investigations in the 1930s had provided initial, albeit rough, estimations of its half-life. A

significant step forward came in 1950 when A. R. Brosi and colleagues, while studying its beta

spectrum, established a lower limit for its half-life.

The definitive identification and characterization of Argon-39 are largely attributed to the work

of H. Zeldes and A. R. Brosi in 1952. Their experiments involved the artificial production of

Argon-39 through the neutron irradiation of potassium chloride (KCl) in a nuclear reactor. This

process induces a nuclear reaction where a neutron strikes a potassium-39 (³⁹K) nucleus,

causing the emission of a proton and the transformation of the potassium atom into an Argon-
39 atom.

Experimental Protocol: The First Synthesis and
Detection
The pioneering experiments that first identified Argon-39, while not detailed in a single

comprehensive modern document, can be reconstructed from historical accounts and the

established nuclear physics techniques of the era. The general workflow is as follows:

Sample Preparation: High-purity potassium chloride (KCl) was used as the target material.

The abundance of the stable isotope ³⁹K in natural potassium makes it an effective precursor

for the production of ³⁹Ar.

Neutron Irradiation: The KCl sample was placed in a nuclear reactor and bombarded with a

high flux of neutrons. The primary nuclear reaction for the production of Argon-39 is: ³⁹K (n,

p) ³⁹Ar

Gas Extraction: Following irradiation, the minuscule amount of Argon-39 produced within the

solid KCl matrix was extracted. This was likely achieved by heating the sample in a vacuum

to release the trapped gases.

Purification: The extracted gas mixture would have contained not only Argon-39 but also

other gases. A purification process, likely involving cryogenic trapping and gettering, was

necessary to isolate the argon.
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Detection and Measurement: The radioactive decay of Argon-39 was then measured using

a beta-ray spectrometer. Argon-39 undergoes beta decay, emitting a beta particle (an

electron) and transforming into a stable potassium-39 nucleus. By analyzing the energy

spectrum of the emitted beta particles, the presence and quantity of Argon-39 could be

confirmed.
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Fig 1. Experimental workflow for the initial discovery of Argon-39.
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Properties and Characteristics of Argon-39
Subsequent research following its discovery has precisely characterized the physical and

radioactive properties of Argon-39. This data is crucial for its application in various scientific

fields.

Quantitative Data Summary
Property Value Reference(s)

Half-life See Table 2

Decay Mode Beta (β⁻) Decay

Decay Product Potassium-39 (³⁹K)

Decay Energy (Q-value) 0.565 ± 0.005 MeV

Natural Abundance (g/g of

natural Ar)
(8.6 ± 0.4) x 10⁻¹⁶

Specific Activity in Natural

Argon
0.964 ± 0.024 Bq/kg

Atomic Mass 38.964313 u

A History of Half-Life Measurements
The accurate determination of Argon-39's half-life has been a subject of ongoing refinement

since its discovery. The progressive improvement in measurement techniques has led to

increasingly precise values.

Year Researchers Reported Half-life (years)

1965 Stoenner et al. 269 ± 3

2025 Adhikari et al. (DEAP-3600) 302 ± 8 (stat) ± 6 (sys)
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Fig 2. Key measurements in the history of Argon-39's half-life determination.

Natural and Artificial Production of Argon-39
Argon-39 is present in the Earth's environment through both natural and artificial processes.

Natural Production
The primary source of natural Argon-39 is the interaction of cosmic rays with the Earth's

atmosphere. High-energy cosmic ray neutrons interact with stable Argon-40 (⁴⁰Ar), the most

abundant isotope of argon in the atmosphere, leading to the production of Argon-39. In the

subsurface, it can also be produced through neutron capture by potassium-39 (³⁹K).
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Fig 3. Natural production pathway of Argon-39 in the atmosphere.

Artificial Production
As demonstrated in its initial discovery, Argon-39 can be produced artificially in significant

quantities. The most common method is the neutron irradiation of potassium-containing

materials in a nuclear reactor. This technique is fundamental to the widely used ⁴⁰Ar/³⁹Ar dating

method.

Applications in Science
The relatively long half-life of Argon-39 makes it a valuable tool for dating geological and

hydrological samples in the range of approximately 50 to 1,000 years, bridging the gap

between the ranges of Carbon-14 and other longer-lived isotopes.

Argon-Argon (⁴⁰Ar/³⁹Ar) Dating
The most significant application of Argon-39 is in the ⁴⁰Ar/³⁹Ar dating technique. This method

is a refinement of the potassium-argon (K-Ar) dating method. In ⁴⁰Ar/³⁹Ar dating, a rock or

mineral sample is irradiated with neutrons to convert a known fraction of its ³⁹K to ³⁹Ar. The

sample is then heated in steps, and the ratio of radiogenic ⁴⁰Ar (from the decay of ⁴⁰K) to the

artificially produced ³⁹Ar is measured at each step using a mass spectrometer. This ratio is

directly proportional to the age of the sample. The advantage of this technique is that it allows

for the determination of a sample's age from a single mass spectrometer measurement of

argon isotopes, reducing uncertainties associated with sample inhomogeneity that can affect

the K-Ar method.

Conclusion
The discovery and characterization of Argon-39 represent a significant advancement in

nuclear science and have provided researchers with a powerful tool for understanding the

history of our planet. From its initial, challenging identification to its routine use in

geochronology, the story of Argon-39 is a testament to the progress of experimental physics

and chemistry. For researchers, scientists, and professionals in fields such as geology,

hydrology, and even drug development where understanding environmental timelines can be

relevant, a thorough grasp of the principles and history of Argon-39 is essential for its effective

application and the interpretation of the data it provides.
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To cite this document: BenchChem. [Unveiling Argon-39: A Technical History and Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261546#discovery-and-history-of-argon-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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